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Compound of Interest

Compound Name: 3-(2-Thienyl)aniline

Cat. No.: B1306149 Get Quote

This technical guide provides a comprehensive overview of the IUPAC name, synonyms, and

other chemical identifiers for the compound 3-(2-Thienyl)aniline. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical Identity
IUPAC Name: 3-(Thiophen-2-yl)aniline[1]

The systematic name according to the International Union of Pure and Applied Chemistry

(IUPAC) is 3-(Thiophen-2-yl)aniline. This name is derived by considering the aniline as the

parent structure, with a thiophen-2-yl group substituted at the third position of the benzene ring.

Another accepted IUPAC name is 3-(2-Thienyl)aniline.[2]

Synonyms and Alternative Names:

A variety of synonyms and alternative names are used in literature and chemical databases to

refer to this compound. These include:

[3-(2-thienyl)phenyl]amine[2]

3-thiophen-2-ylaniline[1][2]

Benzenamine, 3-(2-thienyl)-[3]
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3-THIOPHEN-2-YL-PHENYLAMINE[3]

2-(3-aminophenyl)-thiophene[3]

2-(m-Amino-phenyl)-thiophen[3]

Chemical Identifiers
For unambiguous identification, a set of unique identifiers are assigned to this chemical entity.

Identifier Value

CAS Number 92057-12-0[1][2][3]

Molecular Formula C10H9NS[1][2][3]

Molecular Weight 175.25 g/mol [1][3]

InChI
1S/C10H9NS/c11-9-4-1-3-8(7-9)10-5-2-6-12-

10/h1-7H,11H2

InChIKey YUTPSMJOCLLMBK-UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C(=C1)N)C2=CC=CS2

PubChem CID 2794681[1][2]

MDL Number MFCD05022493

Nomenclature Relationships
The relationship between the primary IUPAC name and its various synonyms can be visualized

as a hierarchical and associative network.
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Nomenclature for 3-(2-Thienyl)aniline

IUPAC Name

3-(Thiophen-2-yl)aniline

Alternative IUPAC

3-(2-Thienyl)aniline

is equivalent to

Systematic Synonym

[3-(2-thienyl)phenyl]amine

is systematically related to

CAS Index Name

Benzenamine, 3-(2-thienyl)-

is indexed by CAS as

Other Synonyms

3-thiophen-2-ylaniline

3-THIOPHEN-2-YL-PHENYLAMINE

2-(3-aminophenyl)-thiophene

2-(m-Amino-phenyl)-thiophen

is also known as

Click to download full resolution via product page

Caption: A diagram illustrating the relationships between the IUPAC name and various

synonyms for 3-(2-Thienyl)aniline.

Experimental Data and Protocols
At present, detailed experimental protocols and extensive quantitative data for 3-(2-
Thienyl)aniline are not readily available in the public domain. Researchers interested in the

synthesis, purification, or specific applications of this compound are encouraged to consult

specialized chemical synthesis databases and relevant scientific literature. Commercial

suppliers may also provide certificates of analysis with basic physicochemical properties.[4][5]

Biological Activity and Signaling Pathways
Information regarding the specific biological activity and associated signaling pathways of 3-(2-
Thienyl)aniline is limited in publicly accessible resources. As a substituted aniline and

thiophene-containing compound, it may be of interest in medicinal chemistry for the

development of novel therapeutic agents. Further research would be required to elucidate any

potential biological targets and mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(2-Thienyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
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aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1306149?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2794681
https://pubchem.ncbi.nlm.nih.gov/compound/2794681
https://www.pschemicals.com/index.php?p=product&CAS_nr=92057-12-0&id=591526
https://www.3wpharm.com/product/76326.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.acints.com/products/3-2-thienylaniline-92057-12-0-mfcd05022493
https://www.benchchem.com/product/b1306149#iupac-name-and-synonyms-for-3-2-thienyl-aniline
https://www.benchchem.com/product/b1306149#iupac-name-and-synonyms-for-3-2-thienyl-aniline
https://www.benchchem.com/product/b1306149#iupac-name-and-synonyms-for-3-2-thienyl-aniline
https://www.benchchem.com/product/b1306149#iupac-name-and-synonyms-for-3-2-thienyl-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1306149?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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